Cas no 141238-13-3 (Benzoic acid,3-amino-4-(methylthio)-, methyl ester)

• Product Name: Benzoic acid,3-amino-4-(methylthio)-, methyl ester
• CAS No: 141238-13-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 101774
• PubChem ID: 21187837
• Update Time: 2025-04-18

Benzoic acid,3-amino-4-(methylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-(methylthio)-, methyl ester
• GOCQPCDODCQSPQ-UHFFFAOYSA-N
• methyl 3-amino-4-methylsulfanylbenzoate
• Benzoic acid,3-amino-4-(methylthio)-,methyl ester(9ci)
• Benzoic acid, 3-amino-4-(methylthio)-, methyl ester (9CI)
• methyl 3-amino-4-(methylthio)benzoate
• AKOS010560826
• 141238-13-3
• SCHEMBL7360846

• Inchi： 1S/C9H11NO2S/c1-12-9(11)6-3-4-8(13-2)7(10)5-6/h3-5H,10H2,1-2H3
• InChI Key： GOCQPCDODCQSPQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C(=O)OC)=CC=1N

Computed Properties

• Exact Mass: 197.05113
• Monoisotopic Mass: 197.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6A^2
• XLogP3: 1.6

Experimental Properties

• PSA: 52.32